Cas no 50882-34-3 (Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester)
50882-34-3 structure
Product Name:Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester
CAS No:50882-34-3
MF:C14H12N2O4
MW:272.256083488464
CID:363850
PubChem ID:15554740
Update Time:2025-04-19
Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester
- phenyl N-methyl-N-(4-nitrophenyl)carbamate
- SCHEMBL12047925
- Phenyl methyl(4-nitrophenyl)carbamate
- 50882-34-3
- DTXSID10574025
-
- Inchi: 1S/C14H12N2O4/c1-15(11-7-9-12(10-8-11)16(18)19)14(17)20-13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key: VEAYEDOHBVVMIS-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(N(C)C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 272.07976
- Monoisotopic Mass: 272.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 72.68
Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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